N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide

• Molecular Formula: C19H14FNO
• Molecular Weight: 291.3 g/mol
• IUPAC Name: N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide
• InChI: InChI=1S/C19H14FNO/c20-16-6-1-2-7-17(16)21-19(22)15-11-10-13-9-8-12-4-3-5-14(15)18(12)13/h1-7,10-11H,8-9H2,(H,21,22)
• InChI Key: LPOSSVCDLBKTMY-UHFFFAOYSA-N
• SMILES: C1CC2=CC=CC3=C(C=CC1=C23)C(=O)NC4=CC=CC=C4F
• Canonical SMILES: C1CC2=CC=C(C3=CC=CC1=C23)C(=O)NC4=CC=CC=C4F

Description

N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide, also known as FDPAC, is a synthetic compound with potential applications in scientific research. FDPAC belongs to the class of acenaphthylene derivatives, which are known for their diverse biological activities.

Mechanism of Action

N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide selectively binds to the Nav1.7 sodium channel by interacting with a specific site on the channel. This binding results in the inhibition of sodium ion influx, which is necessary for the generation of action potentials in neurons. By inhibiting the activity of this channel, this compound can reduce pain sensation. Additionally, this compound inhibits the activity of MAGL by binding to the enzyme's active site. This results in an increase in 2-AG levels, which can have neuroprotective effects.
Biochemical and Physiological Effects:
In addition to its effects on sodium channels and MAGL, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to inhibit the activity of the enzyme fatty acid amide hydrolase (FAAH), which is involved in the breakdown of the endocannabinoid anandamide. This suggests that this compound may have potential applications in the treatment of certain psychiatric disorders. Additionally, this compound has been shown to have anti-inflammatory effects, which may make it useful in the treatment of inflammatory disorders.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide is its selectivity for certain proteins and enzymes. This allows researchers to study the effects of specific protein or enzyme inhibition without affecting other systems in the body. Additionally, this compound has been shown to have good stability in vitro, which makes it useful for long-term experiments. However, one limitation of this compound is its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several potential future directions for N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide research. One area of interest is the development of this compound-based pain medications. Additionally, further research is needed to determine the full extent of this compound's effects on neurological and psychiatric disorders. Finally, there is potential for the development of this compound analogues with improved solubility and selectivity.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide involves the reaction of 2-fluoroaniline with 1,2-dihydroacenaphthylene-5-carboxylic acid chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain pure this compound. The yield of this reaction is typically around 60%.

Scientific Research Applications

N-(2-fluorophenyl)-1,2-dihydroacenaphthylene-5-carboxamide has shown potential for use in scientific research due to its ability to selectively bind to certain proteins and enzymes. Specifically, this compound has been shown to bind to the voltage-gated sodium channel Nav1.7, which is involved in pain sensation. This makes this compound a potential candidate for the development of new pain medications. Additionally, this compound has been shown to inhibit the activity of the enzyme monoacylglycerol lipase (MAGL), which is involved in the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG). This suggests that this compound may have potential applications in the treatment of certain neurological disorders.